Cas no 1462-03-9 (1-methylcyclopentan-1-ol)

1-methylcyclopentan-1-ol Properties

Names and Identifiers

• 1-Methylcyclopentanol
• 1-Methylcyclopentanolc
• CYCLOPENTANOL,1-METHYL-
• 1-Methyl-1-cyclopentanol
• 1-Methylcyclopentan-1-ol
• 1-Methylcyclopentane-1-ol
• 1-Hydroxy-1-methylcyclopentane
• 1-methyl-1-hydroxycyclopentane
• 1-methyl-cyclopentanol
• 1-methylcyclopentyl alcohol
• CYCLOPENTANOL,1-METHYL
• methylcyclopentanol
• NSC23230
• 1-Methylcyclopentanol98%
• 1-METHYLCYCLOPENTANOL, 99+%
• Cyclopentanol, 1-methyl-
• 1-methyl cyclopentanol
• Cyclopentanol, methyl-
• CAKWRXVKWGUISE-UHFFFAOYSA-N
• 1-methyl-cyclopentan-1-ol
• ghl.PD_Mitscher_leg0.419
• KSC366S3J
• 1-Methylcyclo
• DTXSID50163295
• NSC-23230
• AS-33140
• FT-0697701
• SCHEMBL304734
• 1-Methylcyclopentanol, >=99%
• MFCD00001364
• EN300-68930
• 1462-03-9
• LMFA05000538
• AC-8842
• AKOS009157240
• M0729
• CHEBI:195647
• AMY25573
• InChI=1/C6H12O/c1-6(7)4-2-3-5-6/h7H,2-5H2,1H
• EINECS 215-963-4
• NS00024777
• J-504839
• UNII-4SN9EJN64M
• Z449370856
• NSC 23230
• 4SN9EJN64M
• BBL103058
• STL556867
• 1-Hydroxy-1-methylcyclopentane; 1-Methyl-1-cyclopentanol; 1-Methyl-1-hydroxycyclopentane; 1-Methylcyclopentan-1-ol; 1-Methylcyclopentyl Alcohol; NSC 23230
• DB-050485
• 1-methylcyclopentan-1-ol
• 1-METHYLCYCLOPENTANOL
• +Expand

• MDL： MFCD00001364
• InChIKey： CAKWRXVKWGUISE-UHFFFAOYSA-N
• Inchi： 1S/C6H12O/c1-6(7)4-2-3-5-6/h7H,2-5H2,1H3
• SMILES： O([H])C1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 100.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 100.089
• Heavy Atom Count: 7
• Complexity: 62.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 1.31140
• PSA: 20.23000
• Refractive Index: 1.4429
• Boiling Point: 135-136 °C(lit.)
• Melting Point: 36-37 °C (lit.)
• Flash Point: Fahrenheit: 105.8 ° f
  Celsius: 41 ° c
  
• Color/Form: Solids.
• Solubility: Slightly soluble in water.
• Density: 0.904 g/mL at 25 °C(lit.)

1-methylcyclopentan-1-ol Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：3
• Safety Term：4.1
• Safety Instruction： S26-S39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11; R22; R41
• Hazard Level：4.1
• Dangerous goods sign： F Xi
• Hazardous Material transportation number：UN 1325 4.1/PG 2
• Hazard Statement： H228,H302,H318
• Warning Statement： P210,P280,P305+P351+P338
• Prompt：dangerous
• Storage Condition：Flammable area
• PackingGroup：II
• Risk Phrases： 11-22-41
• Signal Word：Danger
• HazardClass：4.1

1-methylcyclopentan-1-ol Customs Data

• HS CODE：2906199090
• Customs Data：

  China Customs Code:

  2906199090

  Overview:

  2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether